Cas no 1105252-18-3 (2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide)

2-(4-Chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide is a synthetic small-molecule compound featuring a benzothiazole core substituted with a 4-methylpiperazine moiety and an acetamide linker bearing a 4-chlorophenoxy group. This structure suggests potential bioactivity, particularly in medicinal chemistry applications, due to the presence of pharmacophoric elements such as the benzothiazole and piperazine rings. The compound may exhibit favorable binding affinity to biological targets, making it a candidate for further pharmacological evaluation. Its well-defined molecular architecture allows for precise structure-activity relationship studies. The inclusion of a chlorophenoxy group enhances lipophilicity, potentially improving membrane permeability. This compound is suitable for research in drug discovery, particularly in the development of kinase inhibitors or receptor modulators.
2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide structure
1105252-18-3 structure
Product Name:2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide
CAS No:1105252-18-3
MF:C20H21ClN4O2S
MW:416.924341917038
CID:5779145
Update Time:2025-05-26

2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide
    • Inchi: 1S/C20H21ClN4O2S/c1-24-8-10-25(11-9-24)20-23-17-7-4-15(12-18(17)28-20)22-19(26)13-27-16-5-2-14(21)3-6-16/h2-7,12H,8-11,13H2,1H3,(H,22,26)
    • InChI Key: HVWJTAAUNGXEJC-UHFFFAOYSA-N
    • SMILES: C(NC1C=C2SC(N3CCN(C)CC3)=NC2=CC=1)(=O)COC1=CC=C(Cl)C=C1

2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5324-0048-2μmol
2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide
1105252-18-3
2μmol
$57.0 2023-09-10
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2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide
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2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide
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Life Chemicals
F5324-0048-4mg
2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide
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F5324-0048-5mg
2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide
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Life Chemicals
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Life Chemicals
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2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide
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$89.0 2023-09-10

2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide Related Literature

Additional information on 2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide

Professional Introduction of CAS No. 1105252-18-3: 2-(4-Chlorophenoxy)-N-[2-(4-Methylpiperazin-1-yl)-1,3-Benzothiazol-6-yl]Acetamide

CAS No. 1105252-18-3, commonly referred to as 2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide, is a highly specialized organic compound with significant applications in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for drug development.

The molecular structure of 2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide is characterized by a benzothiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a thiazole moiety. The thiazole ring is further substituted with a 4-methylpiperazine group at the 6-position, while the benzene ring is substituted with a 4-chlorophenoxy group at the 2-position. This intricate architecture contributes to the compound's stability and bioavailability, making it suitable for various biological assays.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The synthesis process typically involves the preparation of intermediate compounds, such as benzothiazole derivatives and phenoxyacetyl chlorides, which are then subjected to nucleophilic substitution or coupling reactions to yield the final product.

In terms of biological activity, CAS No. 1105252-18-3 has demonstrated potent inhibitory effects on several key enzymes associated with inflammatory diseases and neurodegenerative disorders. For instance, studies have shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are central mediators of inflammation and pain. Additionally, it has shown promise as a potential antagonist for certain G-protein coupled receptors (GPCRs), further expanding its therapeutic potential.

The pharmacokinetic profile of 2-(4-chlorophenoxy)-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]acetamide has been extensively studied in preclinical models. Results indicate that the compound exhibits favorable absorption and distribution properties, with moderate clearance rates that suggest potential for once-daily dosing regimens in clinical settings.

Moreover, recent research has explored the use of this compound in combinatorial therapies targeting complex diseases such as cancer and autoimmune disorders. Its ability to modulate multiple signaling pathways simultaneously makes it an attractive candidate for combination therapy approaches.

In conclusion, CAS No. 1105252-18-3 represents a significant advancement in medicinal chemistry, offering novel opportunities for drug development across various therapeutic areas. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs in the coming years.

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